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Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

An In-depth Technical Guide to the Health and Safety of C.I. Reactive Yellow 86

This guide provides a comprehensive overview of the health and safety data for C.I. Reactive
Yellow 86, intended for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties
C.I. Reactive Yellow 86 is a single azo reactive dye.[1] It appears as a yellow to dark brown

powder.[2] Key physical and chemical properties are summarized below.
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Property Value Reference

C.I. Name Reactive Yellow 86 [2]

CAS Number 61951-86-8 [2]

Molecular Formula C₁₈H₁₄Cl₂N₈Na₂O₉S₂ [3][4]

Molecular Weight 667.37 g/mol [3]

Appearance Yellow to Dark Brown Powder [2]

Physical State Powder [2]

Odor Odorless [2]

pH Value 4.5 – 6.5 (in solution) [2]

Solubility in Water > 100 g/L (at 25°C) [2]

Density 600 – 800 kg/m ³ [2]

Vapor Pressure Not applicable [2]

Flash Point Not applicable [2]

Toxicological Data
The available toxicological data for C.I. Reactive Yellow 86 is limited. The primary information

comes from acute toxicity studies and irritation assessments.

Test Species Route Result Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 5000 mg/kg [2]

Dermal Irritation Rabbit Dermal Not an irritant [2]

Eye Irritation - Eye Slightly irritant [2]

Mutagenicity - -
No mutagenic

effects reported
[2]
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Experimental Protocols
Detailed experimental protocols for the toxicological studies on C.I. Reactive Yellow 86 are not

publicly available. However, such studies generally follow standardized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423): This method involves the administration of the substance in

a single dose to a group of fasted animals. The animals are observed for up to 14 days for

signs of toxicity and mortality. The LD50 is the statistically estimated dose that would be

lethal to 50% of the animals.

Acute Dermal Irritation/Corrosion (OECD 404): A small amount of the substance is applied to

a shaved patch of skin on an animal (typically a rabbit) and covered with a gauze patch. The

skin is observed for signs of erythema (redness) and edema (swelling) at specific intervals.

Acute Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into

the conjunctival sac of one eye of an animal (typically a rabbit). The eyes are examined for

corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at specific intervals.

Ecotoxicity Data
Specific ecotoxicity data for C.I. Reactive Yellow 86, such as LC50 for fish and EC50 for

daphnia, are not readily available in the public domain. As a general consideration for reactive

dyes, a significant environmental concern is the release of unfixed dye into wastewater during

the dyeing process.[5] These dyes can be persistent in the environment and their breakdown

products, such as aromatic amines, may be toxic.[5]

Occupational Exposure Limits
There are no established occupational exposure limits (e.g., Permissible Exposure Limit (PEL)

from OSHA or Threshold Limit Value (TLV) from ACGIH) specifically for C.I. Reactive Yellow
86.[6][7][8]

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
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Handling: Handle in accordance with good industrial hygiene and safety procedures.[2] Avoid

dust formation and all unnecessary exposure.[2] When using, do not eat, drink, or smoke.[2]

Storage: Keep in a cool, dry place away from heat.[2] Keep the container tightly closed when

not in use.[2]

Materials to Avoid: Strong reducing agents and oxidizing agents.[2]

Personal Protective Equipment (PPE)
A systematic approach should be taken when selecting and using PPE.
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Assess Exposure Potential

Is airborne dust or mist generated?

Potential for skin contact?

No Use approved dust/mist respirator

Yes

Potential for eye contact?

No Wear protective gloves

Yes

Wear safety glasses with side-shields

Yes

Wear closed work clothes to avoid staining

No

Proceed with work

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) selection workflow for handling C.I. Reactive
Yellow 86.

First Aid and Spill Response
First Aid Measures

Inhalation: If inhaled, remove the victim to fresh air.

Skin Contact: Wash with plenty of water. If skin irritation or rash occurs, get medical

advice/attention.[9] Take off contaminated clothing and wash it before reuse.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[9] If eye irritation persists, get medical

advice/attention.[9]

Ingestion: Rinse mouth. Call a POISON CENTER or physician if you feel unwell.

Spill Response
In the event of a spill, a clear and logical workflow should be followed to ensure safety and

proper cleanup.
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Spill Occurs

Assess the situation
(size, location)

Wear suitable protective clothing and gloves

Prevent dust formation

Sweep or shovel spills into appropriate container for disposal

Dispose in a safe manner in accordance with local/national regulations

Ventilate area and wash spill site after material pickup is complete

Notify authorities if product enters sewers or public waters

If necessary

Response Complete

If not necessary

Click to download full resolution via product page

Caption: Spill response workflow for C.I. Reactive Yellow 86.
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Stability and Reactivity
Reactivity: The product is stable under normal conditions.[2]

Hazardous Decomposition: On exposure to high temperatures, it may decompose, releasing

toxic vapors.[2]

Hazardous Reactions: No hazardous reactions are known under normal conditions of use.[2]

Materials to Avoid: Strong reducing agents and oxidizing agents.[2]

Disposal Considerations
Dispose of C.I. Reactive Yellow 86 in a safe manner in accordance with local and national

regulations.[2] Ensure that containers are completely empty before discarding.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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